3-[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]pyridine

• IUPAC Name: 3-[1-cyclohexyl-5-(methoxymethyl)-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C15H20N4O/c1-20-11-14-17-15(12-6-5-9-16-10-12)18-19(14)13-7-3-2-4-8-13/h5-6,9-10,13H,2-4,7-8,11H2,1H3
• InChI Key: AYSYLJZYHXMATB-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=NN1C2CCCCC2)C3=CN=CC=C3
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

Synthesis Analysis

• The synthesis of related compounds involves specific reactions like 1,3-dipolar cycloaddition and elimination processes, as seen in the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates (Ruano et al., 2005). These methods could be relevant to the synthesis of 3-[1-Cyclohexyl-5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]pyridine.

Molecular Structure Analysis

• X-ray crystallography is a common technique used to determine the structure of similar compounds. For example, the structure of 7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine was determined using this method (Gumus et al., 2018).

Chemical Reactions and Properties

• Compounds similar to 3-[1-Cyclohexyl-5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]pyridine are often reactive and can undergo various chemical transformations. For example, the novel 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b] pyridine (HMBPP) undergoes ring opening and closure reactions, indicating potential reactivity in similar compounds (Halim & Ibrahim, 2022).

Physical Properties Analysis

• Physical properties such as crystal structure, melting points, and solubility can be analyzed using X-ray crystallography and spectroscopic techniques, as demonstrated in studies of related compounds (Moustafa & Girgis, 2007).

Chemical Properties Analysis

• The chemical properties, like reactivity and stability, can be inferred from similar compounds. For instance, the synthesis and crystal structure studies of (2RS)-3-[(2RS)-2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl]-2-(pyridin-3-yl)thiazolidin-4-one provide insights into the reactivity and stability of the cyclohexyl and pyridine components in these compounds (Kavitha et al., 2006).